Ethyl 3,5-dibromoisonicotinate
Overview
Description
Ethyl 3,5-dibromoisonicotinate is a chemical compound with the molecular formula C8H7Br2NO2 . It has an average mass of 308.955 Da and a monoisotopic mass of 306.884338 Da .
Molecular Structure Analysis
The molecular structure of Ethyl 3,5-dibromoisonicotinate can be analyzed using tools like MolView . This tool allows you to draw a molecule and convert it into a 3D model for viewing .Physical And Chemical Properties Analysis
Ethyl 3,5-dibromoisonicotinate has a molecular formula of C8H7Br2NO2 . It has an average mass of 308.955 Da and a monoisotopic mass of 306.884338 Da .Scientific Research Applications
Biochemistry
The compound’s reactivity with various biochemical reagents makes it useful in studying enzyme-catalyzed reactions and metabolic pathways. It can act as an inhibitor or a substrate analog to probe the function of enzymes, providing insights into biochemical processes .
Pharmacology
Ethyl 3,5-dibromoisonicotinate: may have applications in pharmacology, particularly in the study of drug-receptor interactions. Its structural similarity to nicotinic acid derivatives could make it a candidate for exploring the pharmacodynamics and pharmacokinetics of new therapeutic agents .
Medicinal Chemistry
In medicinal chemistry, this compound could be employed to synthesize derivatives with potential therapeutic properties. It could be used to create analogs of existing drugs, enhancing their efficacy or reducing side effects. Its dibromoisonicotinate moiety could be crucial in binding to biological targets .
Analytical Chemistry
This compound can be used as a standard or a reagent in analytical methods. It could be part of calibration curves in chromatography or serve as a reactant in chemical assays to quantify the presence of specific analytes in complex mixtures .
Safety and Hazards
properties
IUPAC Name |
ethyl 3,5-dibromopyridine-4-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7Br2NO2/c1-2-13-8(12)7-5(9)3-11-4-6(7)10/h3-4H,2H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KWKKIQCPLDQVFV-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1=C(C=NC=C1Br)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7Br2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90673267 | |
Record name | Ethyl 3,5-dibromopyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90673267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
308.95 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Ethyl 3,5-dibromoisonicotinate | |
CAS RN |
1214375-76-4 | |
Record name | Ethyl 3,5-dibromopyridine-4-carboxylate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90673267 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.